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Compound of Interest

Compound Name: Butyl glycolate

Cat. No.: B1266377 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of butyl glycolate as a potential

solvent in organic synthesis. While its primary industrial applications are in coatings and

cleaning formulations, its unique physical and chemical properties suggest its utility in a

laboratory setting for various organic transformations, particularly those requiring a high-boiling,

polar aprotic solvent.

Properties of Butyl Glycolate
Butyl glycolate (butyl 2-hydroxyacetate) is a colorless liquid with a mild, ester-like odor.[1] Its

key physical and chemical properties are summarized in the table below, making it a viable

alternative to other high-boiling point solvents like dimethyl sulfoxide (DMSO), N,N-

dimethylformamide (DMF), and N-methyl-2-pyrrolidone (NMP).
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Property Value Reference

Molecular Formula C₆H₁₂O₃ [2]

Molecular Weight 132.16 g/mol [2]

Boiling Point 187-190 °C [3]

Density 1.019 g/mL at 20 °C [1]

Flash Point 74 °C [3]

Solubility in Water 46 g/L at 20 °C [4]

logP (Octanol/Water) 0.38 [4]

Vapor Pressure 1.3 hPa at 20 °C [4]

Potential Applications in Organic Synthesis
Based on its properties, butyl glycolate can be considered for several types of organic

reactions:

High-Temperature Reactions: Its high boiling point makes it suitable for reactions requiring

elevated temperatures to overcome activation energy barriers.

Reactions Requiring a Polar Aprotic Medium: The presence of an ester and a hydroxyl group

imparts polarity, which can be beneficial for dissolving polar reagents and intermediates.

Esterification and Transesterification Reactions: As a stable ester, it can serve as a non-

reactive solvent for other esterification or transesterification reactions, particularly when one

of the reactants is a solid with limited solubility in common non-polar solvents.[5]

Nucleophilic Substitution Reactions: Its polarity can help to stabilize charged intermediates

and transition states in SN1 and SN2 reactions.

As a Chemical Intermediate: Butyl glycolate itself can serve as a building block in organic

synthesis. It has been mentioned as a key intermediate in the synthesis of certain

therapeutics, including the anti-cancer drug harringtonine, and in the preparation of N-(α-

hydroxyacetyl)-(S)-isoleucine.
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Logical Relationships of Butyl Glycolate Properties
and Applications
The following diagram illustrates how the intrinsic properties of butyl glycolate inform its

potential applications in a research and development setting.

Figure 1. Butyl Glycolate: From Properties to Applications
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Caption: Logical flow from properties to applications.

General Experimental Protocols
While specific, published examples of butyl glycolate as a primary solvent in organic synthesis

are scarce, the following general protocols are provided as a starting point for researchers

wishing to explore its use.
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General Protocol for a High-Temperature Esterification
This protocol describes a generic Fischer esterification where butyl glycolate could be used

as a high-boiling solvent to facilitate the removal of water.
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Figure 2. General Workflow for Esterification
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Caption: Esterification reaction workflow.
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Methodology:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a Dean-Stark

apparatus fitted with a reflux condenser, combine the carboxylic acid (1.0 eq.), the alcohol

(1.2 eq.), and butyl glycolate (sufficient to ensure stirring, typically 0.2-0.5 M concentration

of the limiting reagent).

Catalyst Addition: Add a catalytic amount of a strong acid catalyst (e.g., concentrated sulfuric

acid, p-toluenesulfonic acid, 0.01-0.05 eq.).

Reaction: Heat the mixture to reflux. The high temperature will facilitate the azeotropic

removal of water, which will be collected in the Dean-Stark trap, driving the equilibrium

towards the ester product.

Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas

chromatography (GC).

Workup: Once the reaction is complete, cool the mixture to room temperature. Carefully

neutralize the acid catalyst with a saturated aqueous solution of sodium bicarbonate.

Extraction: Dilute the mixture with water and extract the product with a suitable organic

solvent (e.g., ethyl acetate, diethyl ether).

Purification: Wash the combined organic layers with brine, dry over anhydrous sodium

sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by

column chromatography or distillation.

General Considerations for Use in Drug Synthesis
The use of butyl glycolate as a solvent in the synthesis of active pharmaceutical ingredients

(APIs) would require careful consideration of its toxicological profile and the potential for it to be

present as a residual solvent in the final product. However, its low volatility could be

advantageous in certain manufacturing processes where solvent loss is a concern. Its ability to

dissolve complex organic molecules could also be beneficial in later-stage synthetic steps.

Safety and Handling
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Butyl glycolate is a combustible liquid and should be handled with appropriate care in a well-

ventilated fume hood.[4] It is advisable to wear personal protective equipment, including safety

glasses, gloves, and a lab coat. Consult the Safety Data Sheet (SDS) for detailed information

on handling and disposal.

Conclusion
While not a conventional choice, butyl glycolate presents an interesting option as a high-

boiling point, polar aprotic solvent for organic synthesis. Its properties suggest it may be

particularly useful for high-temperature reactions and for dissolving polar, low-solubility starting

materials. Further research is warranted to fully explore its potential and to identify specific

reaction classes where it may offer advantages over more traditional solvents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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